Cas no 305-03-3 (Chlorambucil)

Chlorambucil is a nitrogen mustard alkylating agent used primarily in chemotherapy for the treatment of chronic lymphocytic leukemia (CLL) and certain lymphomas. As a derivative of mechlorethamine, it functions by forming covalent bonds with DNA, leading to cross-linking and inhibition of DNA replication and transcription. Its oral bioavailability and relatively slow metabolic clearance allow for convenient dosing regimens, making it suitable for long-term management. Chlorambucil is particularly valued for its selective activity against lymphoid tissues, reducing systemic toxicity compared to broader-spectrum alkylating agents. Its well-established efficacy and manageable side-effect profile have made it a cornerstone in hematologic malignancy therapy for decades.
Chlorambucil structure
Chlorambucil structure
Product name:Chlorambucil
CAS No:305-03-3
MF:C14H19Cl2NO2
MW:304.212162256241
MDL:MFCD00021783
CID:36773
PubChem ID:2708

Chlorambucil Chemical and Physical Properties

Names and Identifiers

    • Chlorambucil
    • 4-(p-bis(2-chloroethyl)aminophenyl)butyric acid
    • 4-(p-bis(beta-chloroethyl)aminophenyl)butyric acid
    • 4-(p-(N,N-Di-2-chloroethyl)aminophenyl)butyric acid
    • 4-(p-N,N-Di-(beta-chloroethyl)aminophenyl)butyric acid
    • 4-[bis(2-chloroethyl)amino]benzenebutanoic acid
    • 4-[Bis(2-chloroethyl)aminophenyl]butyric acid
    • Ambochlorin
    • Amboclorin
    • cb 1348
    • Cb l348
    • Chloroambucil
    • Chloraminophen
    • Chlorobutin
    • Ecloril
    • Elcoril
    • Leukersan
    • Leukoran
    • Linfolizin
    • Linfolysin
    • N,N-Di-(2-chloroethyl)-gamma-(p-aminophenyl)butyric acid
    • Phenylbutyric acid nitrogen mustard
    • gamma-(p-bis(2-chloroethyl)aminophenyl)butyric acid
    • 4-(4-[Bis(2-chloroethyl)amino]phenyl)butyric acid 4-[Bis(2-chloroethyl)amino]benzenebutyric acid
    • Chlocambucil
    • 4-[4-[bis(2-chloroethyl)amino]phenyl]butanoic acid
    • CB-1348
    • WR-139013
    • 4-(4-[Bis(2-chloroethyl)amino]phenyl)butyric acid
    • 4-[Bis(2-chloroethyl)amino]benzenebutyric acid
    • 4-[4-[Bis(2-chloroethyl)amino]phenyl]butyric Acid
    • CHLORAMBUCIL [MART.]
    • N,N-Di-2-chloroethyl-.gamma.-p-aminophenylbutyric acid
    • Phenylbuttersaeure-lost [German]
    • Chlorambucil, United States Pharmacopeia (USP) Reference Standard
    • Butanoic acid, 4-(bis(2-chloroethyl)amino) benzene
    • SR-01000000062-7
    • HSDB 3026
    • KBio3_001191
    • NSC 3088
    • CHLORAMBUCIL [EP MONOGRAPH]
    • NCGC00015199-08
    • NCGC00023250-00
    • Q415939
    • NCGC00015199-06
    • SR-01000000062-2
    • AB00051938-15
    • Chlorambucil, purum, >=98.0% (T)
    • Spectrum5_000677
    • Spectrum3_000336
    • NCGC00023250-08
    • Leukeran
    • para-N,N-Di(beta-chloroethyl)aminophenyl butyric acid
    • KBioSS_000558
    • GTPL7143
    • Lympholysin
    • phenyl)butanoic acid
    • GS-6200
    • gamma-[p-Di(2-chloroethyl)aminophenyl]butyric acid
    • AKOS024319346
    • .gamma.-(p-bis(2-chloroethyl)aminophenyl)butyric acid
    • 4-(Bis(2-chloroethyl)amino)phenylbutyric acid
    • NCGC00015199-03
    • NCGC00015199-13
    • CCRIS 126
    • AMY33445
    • CHLORAMBUCIL [USP MONOGRAPH]
    • NS00009960
    • CHLORAMBUCIL [ORANGE BOOK]
    • gamma-(p-bis(2-chloroethyl)aminophenyl)butyricacid
    • SR-01000000062-4
    • FT-0617365
    • N,N-Di-2-chloroethyl-gamma-para-aminophenyl butyric acid
    • NCGC00015199-16
    • LEUKERAN (TN)
    • H10484
    • Lopac-C-0253
    • Butyric acid, 4-(p-(bis(2-chloroethyl)amino)phenyl)
    • Prestwick3_001079
    • BRN 0999011
    • NC00555
    • Spectrum2_000065
    • EINECS 206-162-0
    • HMS3652P08
    • Chlorambucil for system suitability, European Pharmacopoeia (EP) Reference Standard
    • 4-(p-Bis(.beta.-chloroethyl)aminophenyl)butyric acid
    • SR-01000000062
    • Prestwick1_001079
    • CCG-39872
    • BPBio1_001208
    • CHLORAMBUCIL [IARC]
    • SCHEMBL4308
    • IDI1_000688
    • Chlorbutinum
    • p-N,N-Di-(beta-chloroethyl)aminophenyl butyric acid
    • Elcorin
    • CHLORAMBUCIL [WHO-DD]
    • NCGC00015199-20
    • BSPBio_001098
    • p-(N,N-Di-2-chloroethyl)aminophenyl butyric acid
    • 4-(Bis(2-chloroethyl)amino)benzenebutanoic acid
    • CAS-305-03-3
    • NCI-C03485
    • 4-[p-[Bis(2-chloroethyl)amino]phenyl]butyric acid
    • Tox21_302996
    • Leukeran tablets
    • CHLORAMBUCIL [VANDF]
    • Butanoic acid, 4-(bis(2-chloroethyl)amino)benzene-
    • HMS3259I10
    • CHEBI:28830
    • MLS001076130
    • HMS2090M19
    • HMS2235A04
    • AB00051938_16
    • 18D0SL7309
    • BRD-K29458283-001-17-4
    • Spectrum4_000273
    • NCGC00023250-05
    • Rcra waste number U035
    • 4-[p-Bis(.beta.-chloroethyl)aminophenyl]butyric acid
    • NCGC00023250-09
    • NCI-3088
    • KBio2_005694
    • Chlorbutine
    • NSC-3088
    • Chlorobutine
    • Clorambucile
    • SY031075
    • .gamma.-(p-bis(2-chloroethyl)aminophenyl)butyricacid
    • Clorambucilo
    • HY-13593
    • Chlorambucil,(S)
    • Phenylbuttersaeure-lost
    • NINDS_000688
    • .gamma.-[p-bis(2-chloroethyl)aminophenyl]butyric acid
    • NSC-756674
    • NCGC00023250-03
    • NCGC00015199-01
    • AI3-26083
    • NSC3088
    • NCGC00023250-04
    • W-106940
    • Chlorbutin
    • N,N-Di-2-chloroethyl-gamma-p-aminophenylbutyric acid
    • KBio2_003126
    • Chlorambucil, European Pharmacopoeia (EP) Reference Standard
    • Tox21_201390
    • NCGC00015199-02
    • HMS2098G20
    • NCGC00015199-19
    • WLN: QV3R DN2G2G
    • NCGC00015199-15
    • NCGC00023250-07
    • DB00291
    • DivK1c_000688
    • BCP28394
    • BP-24028
    • 4-(4-(bis(2-chloroethyl)amino)
    • CHLORAMBUCIL [HSDB]
    • LP00227
    • Tox21_110096
    • DTXCID30263
    • 4-14-00-01715 (Beilstein Handbook Reference)
    • para-(Di(2-chloroethyl)aminophenyl)butyric acid
    • BRD-K29458283-001-04-2
    • C06900
    • Kyselina 4-(N,N-bis-(2-chlorethyl)-p-aminofenyl)maselna [Czech]
    • KBio2_000558
    • MFCD00021783
    • Kyselina 4-(N,N-bis-(2-chlorethyl)-p-aminofenyl)maselna
    • RCRA waste no. U035
    • Chlorambucil with impurity G
    • Butyric acid, 4-(p-[bis(2-chloroethyl)amino]phenyl)-
    • HMS2091A22
    • C2939
    • CHLORAMBUCIL [MI]
    • BSPBio_001971
    • 4-(4-[Bis(2-chloroethyl)amino]phenyl)butanoic acid #
    • Z1552153009
    • gamma-(p-Di(2-chloroethyl)aminophenyl)butyric acid
    • UNII-18D0SL7309
    • SDCCGSBI-0050215.P005
    • Epitope ID:139977
    • C 0253
    • EN300-123640
    • MLS000028443
    • SPBio_002999
    • NCGC00015199-07
    • NSC756674
    • NCGC00015199-12
    • Benzenebutanoic acid, 4-[bis(2-chloroethyl)amino]-
    • chlorambucilddv
    • CHLORAMBUCILUM [WHO-IP LATIN]
    • HMS1571G20
    • D00266
    • CHLORAMBUCIL [JAN]
    • Chlorambucilum
    • CHEMBL515
    • NCGC00015199-04
    • Chlorambucil [USP:INN:BAN]
    • Opera_ID_51
    • Chlorambucil (JAN/USP/INN)
    • NCGC00023250-10
    • 4-[4-(N,N-bis(2-chloroethyl)-amino]phenyl)butanoic acid
    • AB00051938-14
    • NCGC00258941-01
    • NCGC00015199-17
    • Lopac0_000227
    • NCI60_002639
    • A18607
    • SPECTRUM1500171
    • NCGC00015199-14
    • 4-(p-(Bis(2-chloroethyl)amino)phenyl)butyric acid
    • Chloraminophene
    • 305-03-3
    • Benzenebutanoic acid, 4-(bis(2-chloroethyl)amino)-
    • Chlorambucil for system suitability
    • HMS502C10
    • 4-(4-(Bis(2-chloroethyl)amino)phenyl)butanoic acid
    • .gamma.-[p-Di(2-chloroethyl)aminophenyl]butyric acid
    • Clorambucilo [INN-Spanish]
    • Prestwick2_001079
    • KBio1_000688
    • SMR000058372
    • Tox21_110096_1
    • HMS1920M15
    • CHLORAMBUCIL [INN]
    • Chloorambucol
    • CS-3118
    • 4[p-Bis(.beta.-chloroethyl)aminophenyl]butyric acid
    • NCGC00256464-01
    • Butyric acid, 4-[p-[bis(2-chloroethyl)amino]phenyl]-
    • C14H19Cl2NO2
    • CHLORAMBUCIL [WHO-IP]
    • KBioGR_000766
    • 4-(4-(Bis(2-chloroethyl)amino)phenyl)butanoicacid
    • DTXSID7020263
    • CHLORAMBUCIL [USP-RS]
    • AB00051938
    • SPBio_000249
    • SW197258-4
    • s4288
    • NCGC00023250-06
    • Chlorambucilum [INN-Latin]
    • NCGC00015199-11
    • Pharmakon1600-01500171
    • Clorambucile [DCIT]
    • NCGC00015199-05
    • p-(N,N-Di-2-chlorethylaminophenyl)butyric acid
    • SBI-0050215.P004
    • Prestwick0_001079
    • NCGC00015199-10
    • Spectrum_000118
    • BDBM50003677
    • Butyric acid, 4-(p-bis(2-chloroethyl)aminophenyl)-
    • EU-0100227
    • NCGC00015199-09
    • p-N,N-Di-(.beta.-chloroethyl)aminophenyl butyric acid
    • HMS3372O04
    • BRD-K29458283-001-05-9
    • 4-[Bis(2-chloroethyl)amino]phenylbutyric acid
    • 4-{4-[bis(2-chloroethyl)amino]phenyl}butanoic acid
    • BRD-K29458283-001-29-9
    • DB-047794
    • p-(N, N-Di-2-chloroethyl)aminophenyl butyric acid
    • Chlorambucil (Standard)
    • CHLORAMBUCIL (USP MONOGRAPH)
    • Alti-chlorambucil
    • CB1348
    • NCL-CO3485
    • BUTYRIC ACID, 4-(P-(BIS(2-CHLOROETHYL)AMINO)PHENYL)-
    • Benzenebutanoic acid, 4-[bis(2-chloroethyl)amino]-(9CI)
    • P-(N,N-DI-2-CHLORETHYLAMINOPHENYL BUTYRIC ACID
    • p-N, N-Di-(beta-chloroethyl)aminophenyl butyric acid
    • Chlorambucilum (INN-Latin)
    • Chlorambucil (USP:INN:BAN)
    • butyric acid, 4-(p-bis(2-chloroethyl)aminophenyl)
    • Celkeran
    • L01AA02
    • CHLORAMBUCIL (IARC)
    • clorambucil
    • CHLORAMBUCIL (MART.)
    • CHLORAMBUCIL (EP MONOGRAPH)
    • p-N, N-Di-(.beta.-chloroethyl)aminophenyl butyric acid
    • HY-13593R
    • Benzenebutanoic acid, alpha-amino-4-(bis(2-chloroethyl)amino)-(9CI)
    • 206-162-0
    • GAMMA-[P-BIS(2-CHLOROETHYL)AMINOPHENYL]BUTYRIC ACID
    • Clorambucilo (INN-Spanish)
    • CHLORAMBUCIL (USP-RS)
    • MDL: MFCD00021783
    • Inchi: 1S/C14H19Cl2NO2/c15-8-10-17(11-9-16)13-6-2-1-4-12(13)5-3-7-14(18)19/h1-2,4,6H,3,5,7-11H2,(H,18,19)
    • InChI Key: JCKYGMPEJWAADB-UHFFFAOYSA-N
    • SMILES: O=C(O)CCCC1=CC=C(N(CCCl)CCCl)C=C1

Computed Properties

  • Exact Mass: 303.07900
  • Monoisotopic Mass: 303.079284
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.2486 (rough estimate)
  • Melting Point: 65.0 to 69.0 deg-C
  • Boiling Point: 459.8°C at 760 mmHg
  • Flash Point: 232.1 ºC
  • Refractive Index: 1.6070 (estimate)
  • Solubility: DMSO : ≥ 24 mg/mL (78.89 mM)
  • Water Partition Coefficient: <0.01 g/100 mL at 22 ºC
  • Stability/Shelf Life: Stable, but may be light sensitive. Store cold. Incompatible with strong oxidizing agents.
  • PSA: 40.54000
  • LogP: 3.37790
  • λmax: 588(DMSO aq.)(lit.)
  • Merck: 2073
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Chlorambucil Security Information

Chlorambucil Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Chlorambucil Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
AS-E0566-1mL
Chlorambucil ,5.0 mg/mL in Acetonitrile
305-03-3 5.0 mg/mL in Acetonitrile
1mL
¥ 494 2022-04-26
Enamine
EN300-123640-0.25g
4-{4-[bis(2-chloroethyl)amino]phenyl}butanoic acid
305-03-3 95%
0.25g
$38.0 2023-07-09
Enamine
EN300-123640-2.5g
4-{4-[bis(2-chloroethyl)amino]phenyl}butanoic acid
305-03-3 95%
2.5g
$151.0 2023-07-09
abcr
AB348912-5 g
Chlorambucil, 98%; .
305-03-3 98%
5 g
€540.80 2023-07-19
DC Chemicals
DC9048-1 g
Chloroambucil
305-03-3 >98%
1g
$300.0 2022-02-28
TRC
C325050-2.5g
Chlorambucil
305-03-3
2.5g
$ 184.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C1100000
Chlorambucil
305-03-3 European Pharmacopoeia (EP) Reference Standard
¥2654.27 2022-02-23
S e l l e c k ZHONG GUO
S4288-50mg
Chloroambucil
305-03-3 99.94%
50mg
¥801.36 2023-09-15
ChemScence
CS-3118-100mg
Chlorambucil
305-03-3 99.84%
100mg
$144.0 2022-04-27
Oakwood
021684-5g
Chlorambucil
305-03-3 98%
5g
$288.00 2024-07-19

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